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SAR-20347: Compound Profile

SAR-20347 is an orally active, ATP-competitive small-molecule inhibitor known for its selectivity towards
Tyrosine Kinase 2 (TYK2) and Janus kinase 1 (JAK1) [1] [2]. Its primary mechanism involves inhibiting the
signal transduction of key cytokines implicated in autoimmune and inflammatory diseases, such as IL-12,

IL-23, and IL-22 [1] [3]. This makes it a promising candidate for research in pathologies like psoriasis.

The table below summarizes its half-maximal inhibitory concentration (ICso) values against JAK family

members, which form the basis for its selectivity profile.

Target Reported ICso (nM) Assay Type Selectivity Inference
TYK2 0.6 - 13 nM [4] [2] Cell-free kinase assay Primary Target

JAK1 23-59 nM [4] [2] Cell-free kinase assay Secondary Target
JAK2 26 - 880 nM [4] [2] Cell-free kinase assay Weaker inhibition
JAK3 41 - 1440 nM [4] [2] Cell-free kinase assay Weaker inhibition

In Vitro Application Protocols
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Inhibition of Cytokine-Induced STAT Phosphorylation

This protocol measures the compound's ability to inhibit downstream phosphorylation of STAT proteins in
cell lines [1].

o Key Applications: Validating cellular target engagement; assessing potency in a cellular context.
e Cell Lines: TF-1 cells (for IL-6/JAK1 signaling), NK-92 cells (for IL-12/TYK2 signaling), or primary
human CD4+ T cells and CD14+ monocytes [1].
¢ Reagents & Equipment: SAR-20347, appropriate cytokine (e.g., IL-6, IL-12), starvation medium,
DMSO, Meso Scale Discovery (MSD) phospho-STAT kits or similar (e.g., Western blot), cell culture
incubator.
e Step-by-Step Procedure:
o Cell Preparation and Starvation: Harvest and serum-starve cells overnight in OptiMEM with
0.5% charcoal/dextran-stripped FBS to synchronize cells and reduce background signaling [1].
o Compound Treatment: Pre-incubate cells with a dose range of SAR-20347 (e.g., 1 nM - 10
M) or vehicle control (0.5% DMSO) for 20 minutes at 37°C and 5% CO:z [1].
o Cytokine Stimulation: Stimulate cells with the relevant cytokine (e.g., IL-6 for JAK1/STAT3 in
TF-1 cells; IL-12 for TYK2/STAT4 in NK-92 cells) for a defined duration.
o Signal Measurement: Lyse cells and analyze phospho-STAT levels using MSD
electrochemiluminescence assays or Western blotting, following manufacturer protocols [1].
o Data Analysis: Calculate ICso values by normalizing data to the DMSO/cytokine control (100%
response) and background (no cytokine).

The following diagram illustrates the experimental workflow for this protocol:

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.smolecule.com/products/s542453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4170002/
https://www.smolecule.com/products/s542453?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Analyze data and calculate ICso

Click to download full resolution via product page

Inhibition of Cytokine Production (e.g., IFN-y)

This protocol assesses the functional consequence of JAK pathway inhibition by measuring cytokine output.

o Key Applications: Linking pathway inhibition to a functional readout.
e Cell Line: NK-92 cells.
e Step-by-Step Procedure:
o Cell Stimulation: Incubate NK-92 cells with IL-12 in the presence or absence of a dose range
of SAR-20347.
o Cytokine Measurement: After an appropriate incubation period (e.g., 24-48 hours), collect cell
culture supernatant.
o Quantification: Measure IFN-y levels in the supernatant using an ELISA or similar
immunoassay [4].

In Vivo Application Protocol
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Imiquimod-Induced Psoriasis-like Dermatitis Model

This is a standard preclinical model for evaluating the efficacy of compounds for psoriasis treatment [1] [2].

o Key Applications: Evaluating the efficacy of SAR-20347 in a well-characterized model of skin
inflammation.
e Animal Model: Wild-type mice.
o Test Agent: SAR-20347.
¢ Inducing Agent: 5% imiquimod cream.
e Step-by-Step Procedure:
o Compound Administration: Administer SAR-20347 orally to mice. A dose of 60 mg/kg has
been reported to significantly inhibit cytokine production in vivo [4].
o Disease Induction: Apply 62.5 mg of 5% imiquimod cream daily to the shaved back skin of
mice to induce psoriasis-like inflammation.
o Dosing Schedule: A proven effective schedule is to administer SAR-20347 30 minutes before
and 5 hours after each daily application of imiquimod [2].
o Endpoint Analysis: Sacrifice animals and analyze key parameters:
= Disease Severity: Score of skin erythema, thickness, and scaling.
= Molecular Analysis: Measure gene expression of pro-inflammatory cytokines (IL-23, IL-
17, IL-22) and antimicrobial peptides in skin tissue [1].
= Protein Analysis: Assess levels of phospho-STATs or cytokines like IL-17 in serum or
tissue by ELISA or Western blot [4].
= Histology: Examine skin sections for keratinocyte activation (acanthosis) and immune
cell infiltration [1].

The signaling pathways targeted by SAR-20347 in this model can be visualized as follows:
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Key Research Insights

¢ Synergistic Inhibition: Research indicates that the dual inhibition of both TYK2 and JAK1 with SAR-
20347 is more effective at reducing psoriasis pathogenesis in a mouse model than inhibiting TYK2
alone. This leads to a greater reduction in pro-inflammatory cytokine levels and keratinocyte
activation [1].

¢ Selectivity Consideration: While SAR-20347 is selective for TYK2 and JAK1 over JAK2 and JAK3
at lower concentrations, researchers should be mindful of potential off-target effects at higher doses,
given the reported ICso values [4] [2].

Critical Notes for Researchers
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e Solubility and Handling: SAR-20347 has high solubility in DMSO (up to 100 mg/mL), but the
solution is hygroscopic. Use fresh, dry DMSO for preparing stock solutions [4]. It is insoluble in water
and ethanol [3].

¢ In Vivo Formulation: For animal studies, a common effective formulation is to prepare a clear
solution by sequentially adding the compound stock solution in DMSO to PEG300, Tween-80, and
saline [5] [2].

e Stability: Aliquot and store stock solutions at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Powder should be stored at -20°C [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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